Cas no 13080-88-1 (4-(4-(4-(4-aMinophenoxy)phenoxy)phenoxy)benzenaMine)

• Product Name: 4-(4-(4-(4-aMinophenoxy)phenoxy)phenoxy)benzenaMine
• CAS No: 13080-88-1
• MF: C₂₄H₂₀N₂O₃
• MW: 384.427206039429
• CID: 878148
• PubChem ID: 21881701
• Update Time: 2025-04-19

4-(4-(4-(4-aMinophenoxy)phenoxy)phenoxy)benzenaMine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(4-(4-aMinophenoxy)phenoxy)phenoxy)benzenaMine
• bis-[4-(4-amino-phenoxy)-phenyl]-ether
• 4-(4-(4-(4-aMinophenoxy)phenoxy)phenoxy)benzeMine
• DB-218328
• 4,4'-bis(4-aminophenoxy)diphenylether
• SCHEMBL202864
• 13080-88-1
• 4-[4-[4-(4-aminophenoxy)phenoxy]phenoxy]aniline
• bis-(4-(4-aminophenoxy)phenyl)ether

• Inchi： 1S/C24H20N2O3/c25-17-1-5-19(6-2-17)27-21-9-13-23(14-10-21)29-24-15-11-22(12-16-24)28-20-7-3-18(26)4-8-20/h1-16H,25-26H2
• InChI Key： LDFYRFKAYFZVNH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC(=CC=1)N)C1C=CC(=CC=1)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 384.147
• Monoisotopic Mass: 384.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers